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Compound of Interest

Compound Name: 4-Ethyl-4-heptanol

Cat. No.: B3054337

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Ethyl-4-heptanol, a tertiary alcohol
with applications in various chemical industries. It covers the compound's chemical identity,
physicochemical properties, spectroscopic data, synthesis protocols, and known applications.

Chemical Identity and Structure

4-Ethyl-4-heptanol is a tertiary alcohol. The IUPAC name for this compound is 4-ethylheptan-
4-ol.[1] Its structure consists of a seven-carbon heptane chain with an ethyl group and a
hydroxyl group both attached to the fourth carbon atom.

Molecular Formula: CoH200[2][3][4][5][6]

Molecular Weight: 144.25 g/mol [2][3][4][7]

CAS Registry Number: 597-90-0[3][4][5][6]

InChiKey: GNROHGFUVTWFNG-UHFFFAOYSA-N[1][3][4][5][6][8]

Canonical SMILES: CCCC(O)(CC)CCC[1][8]

The chemical structure is as follows:

Physicochemical Properties
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4-Ethyl-4-heptanol is a colorless liquid at room temperature.[2] Its key physical and chemical
properties are summarized in the table below for easy reference and comparison.

Property Value Units Reference
Molecular Weight 144.258 g/mol [2]

Boiling Point 183.8 °C (at 760 mmHg) [2]

452.65 K [3]

Melting Point 6.15 (estimate) °C [2]

Density 0.825-0.831 g/mL [2][8]
Refractive Index 1.431-1.432 nD [2][8]

Flash Point 71.1 °C [2]

Vapor Pressure 0.2 £ 0.8 (predicted) mmHg (at 25°C) [2]
Octanol/Water 279770 - 2.8 (2]

Partition Coeff. (LogP)

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 4-
Ethyl-4-heptanol.

 Infrared (IR) Spectroscopy: The IR spectrum is available in the NIST/EPA Gas-Phase
Infrared Database.[5][6] A characteristic feature would be a broad absorption band in the
region of 3200-3600 cm~1 corresponding to the O-H stretching of the hydroxyl group.

o Mass Spectrometry (MS): Electron ionization mass spectrometry data is available in the
NIST Chemistry WebBook.[3][4][5] This data is essential for determining the molecular
weight and fragmentation pattern of the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific public spectra are not
detailed in the provided results, *H NMR and 3C NMR are standard methods for
unequivocally confirming the carbon-hydrogen framework of the molecule.
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Synthesis of 4-Ethyl-4-heptanol

The most common and direct method for synthesizing 4-Ethyl-4-heptanol, a tertiary alcohol, is
through a Grignard reaction. This involves the reaction of a ketone with an appropriate

Grignard reagent.

Synthesis of 4-Ethyl-4-heptanol via Grignard Reaction

Anhydrous Diethyl Ether
(Solvent)

4-Heptanone Ethylmagnesium Bromide
(Dipropyl ketone) (Grignard Reagent)

Medium

Reactant Reagent

Magnesium Alkoxide Intermediate

Step 2: Acidic Workup
(e.g., ag. H2SOa4 or NH4Cl)

4-Ethyl-4-heptanol
(Final Product)

Click to download full resolution via product page
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Caption: Grignard synthesis pathway for 4-Ethyl-4-heptanol.

This protocol describes the synthesis of 4-Ethyl-4-heptanol from 4-heptanone and
ethylmagnesium bromide.[2] This procedure is adapted from standard methodologies for
Grignard reactions.[9]

e Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,
dropping funnel, and a nitrogen or argon inlet, place magnesium turnings (1.2 eq).

o Add sufficient anhydrous diethyl ether to cover the magnesium.

o A solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether is added dropwise from the
dropping funnel. The reaction is typically initiated with a small crystal of iodine if it does not
start spontaneously.

o The reaction mixture is maintained at a gentle reflux until most of the magnesium has
been consumed.

e Reaction with Ketone:
o Cool the freshly prepared Grignard reagent in an ice bath.

o A solution of 4-heptanone (1.0 eq) in anhydrous diethyl ether is added dropwise via the
dropping funnel, maintaining the temperature below 10°C.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for an additional 1-2 hours.

o Work-up and Purification:

o The reaction is quenched by the slow, careful addition of a saturated aqueous solution of
ammonium chloride or dilute sulfuric acid while cooling in an ice bath.

o The resulting mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted two more times with diethyl ether.
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o The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate (NazS0a), filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

o The crude product is purified by fractional distillation under reduced pressure to yield pure
4-Ethyl-4-heptanol.

Applications
4-Ethyl-4-heptanol has specific uses in the chemical industry:
e Fragrances and Flavors: It is utilized in the formulation of perfumes, cosmetics, and food

products due to its fruity odor.[2] It serves to enhance and modify the aroma profiles of these
products.

e Solvent: Due to its chemical nature, it is also employed as a solvent in various industrial
applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethyl-4-heptanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-
heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-heptanol
https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-heptanol
https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-heptanol
https://www.benchchem.com/product/b3054337#iupac-name-and-structure-of-4-ethyl-4-heptanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

